Cas no 69390-10-9 (Thiazole, 2-(butylthio)-4-phenyl-)
69390-10-9 structure
Product Name:Thiazole, 2-(butylthio)-4-phenyl-
CAS No:69390-10-9
MF:C13H15NS2
MW:249.394900560379
CID:2677171
Update Time:2023-08-06
Thiazole, 2-(butylthio)-4-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 2-(Butylthio)-4-phenylthiazole
- Thiazole, 2-(butylthio)-4-phenyl-
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- Inchi: 1S/C13H15NS2/c1-2-3-9-15-13-14-12(10-16-13)11-7-5-4-6-8-11/h4-8,10H,2-3,9H2,1H3
- InChI Key: VOPDIGLDSQBNDN-UHFFFAOYSA-N
- SMILES: S(C1=NC(=CS1)C1C=CC=CC=1)CCCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 192
- Topological Polar Surface Area: 66.4
Thiazole, 2-(butylthio)-4-phenyl- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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